3-(4-Methylpiperazin-1-yl)-6-(4-((3-nitrophenyl)sulfonyl)piperazin-1-yl)pyridazine

• IUPAC Name: 3-(4-methylpiperazin-1-yl)-6-[4-(3-nitrophenyl)sulfonylpiperazin-1-yl]pyridazine
• InChI: InChI=1S/C19H25N7O4S/c1-22-7-9-23(10-8-22)18-5-6-19(21-20-18)24-11-13-25(14-12-24)31(29,30)17-4-2-3-16(15-17)26(27)28/h2-6,15H,7-14H2,1H3
• InChI Key: MFHVWJRHOZKVTB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC=CC(=C4)[N+](=O)[O-]
• Molecular Formula: C19H25N7O4S
• Molecular Weight: 447.5 g/mol

Description

3-(4-Methylpiperazin-1-yl)-6-(4-((3-nitrophenyl)sulfonyl)piperazin-1-yl)pyridazine is a useful research compound. Its molecular formula is C19H25N7O4S and its molecular weight is 447.51. The purity is usually 95%.
BenchChem offers high-quality 3-(4-Methylpiperazin-1-yl)-6-(4-((3-nitrophenyl)sulfonyl)piperazin-1-yl)pyridazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-Methylpiperazin-1-yl)-6-(4-((3-nitrophenyl)sulfonyl)piperazin-1-yl)pyridazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antimalarial Activities

The compound's derivatives have been synthesized and screened for antimicrobial activity against various bacteria and for antimalarial activity. This indicates potential use in treating bacterial infections and malaria (Bhatt, Kant, & Singh, 2016).

Antidiabetic Drug Development

Another application is in the development of antidiabetic medications. Derivatives of the compound have shown promise in inhibiting Dipeptidyl peptidase-4, a key enzyme in diabetes management, suggesting potential use in diabetes treatment (Bindu, Vijayalakshmi, & Manikandan, 2019).

Anti-inflammatory Properties

Research also shows the compound's derivatives possessing anti-inflammatory properties. This suggests potential therapeutic applications in treating inflammation-related conditions (Refaat, Khalil, & Kadry, 2007).

Tuberculostatic Activity

Some derivatives have shown activity against tuberculosis, indicating potential for development into tuberculostatic agents (Foks, Pancechowska-Ksepko, Janowiec, Zwolska, & AUGUSTYNOWICZ-KOPEĆ, 2004).

Anticancer Potential

The compound's derivatives have been investigated for their antiproliferative effects against human cancer cell lines, suggesting a role in cancer therapy (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Antidepressant Effects

Studies have explored the antidepressant effects of pyridazine derivatives, including those related to the compound , highlighting potential applications in mental health treatment (Rubat, Coudert, Bastide, & Tronche, 1995).